Cas no 2171872-85-6 (1-methyl-4-sulfanylcyclohexan-1-ol)

1-Methyl-4-sulfanylcyclohexan-1-ol is a cyclohexane derivative featuring both a sulfhydryl (–SH) and a hydroxyl (–OH) functional group on a methyl-substituted ring. This compound is of interest in organic synthesis due to its dual reactivity, allowing for selective modifications at either the thiol or alcohol moiety. The presence of the sulfhydryl group enables thiol-ene click chemistry or metal coordination, while the hydroxyl group can participate in esterification or etherification reactions. Its stable cyclohexane backbone contributes to structural rigidity, making it a potential intermediate in pharmaceuticals, agrochemicals, or materials science. Careful handling is advised due to the reactivity of the thiol group.
1-methyl-4-sulfanylcyclohexan-1-ol structure
2171872-85-6 structure
Product Name:1-methyl-4-sulfanylcyclohexan-1-ol
CAS No:2171872-85-6
MF:C7H14OS
MW:146.250461101532
CID:5993163
PubChem ID:123850641
Update Time:2025-10-29

1-methyl-4-sulfanylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-sulfanylcyclohexan-1-ol
    • EN300-1288290
    • 2171872-85-6
    • SCHEMBL22887609
    • Inchi: 1S/C7H14OS/c1-7(8)4-2-6(9)3-5-7/h6,8-9H,2-5H2,1H3
    • InChI Key: TZBALOFTEAZFCR-UHFFFAOYSA-N
    • SMILES: SC1CCC(C)(CC1)O

Computed Properties

  • Exact Mass: 146.07653624g/mol
  • Monoisotopic Mass: 146.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.2Ų

1-methyl-4-sulfanylcyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1288290-1.0g
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
1g
$0.0 2023-06-07
Enamine
EN300-1288290-50mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
50mg
$827.0 2023-10-01
Enamine
EN300-1288290-100mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
100mg
$867.0 2023-10-01
Enamine
EN300-1288290-250mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
250mg
$906.0 2023-10-01
Enamine
EN300-1288290-500mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
500mg
$946.0 2023-10-01
Enamine
EN300-1288290-1000mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
1000mg
$986.0 2023-10-01
Enamine
EN300-1288290-2500mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
2500mg
$1931.0 2023-10-01
Enamine
EN300-1288290-5000mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
5000mg
$2858.0 2023-10-01
Enamine
EN300-1288290-10000mg
1-methyl-4-sulfanylcyclohexan-1-ol
2171872-85-6
10000mg
$4236.0 2023-10-01

Additional information on 1-methyl-4-sulfanylcyclohexan-1-ol

Research Brief on 1-Methyl-4-sulfanylcyclohexan-1-ol (CAS: 2171872-85-6): Recent Advances and Applications

1-Methyl-4-sulfanylcyclohexan-1-ol (CAS: 2171872-85-6) is a sulfur-containing cyclohexanol derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiol and hydroxyl functional groups, exhibits potential applications in drug discovery, catalysis, and material science. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's role as a versatile intermediate in the synthesis of novel thiol-based inhibitors targeting cysteine proteases. The study highlighted the compound's ability to form stable covalent bonds with active-site cysteine residues, making it a valuable scaffold for designing enzyme inhibitors with potential therapeutic applications in diseases such as cancer and neurodegenerative disorders.

Another significant advancement was reported in Organic Letters, where 1-methyl-4-sulfanylcyclohexan-1-ol was utilized as a chiral building block in asymmetric synthesis. The researchers developed an efficient enantioselective route to access this compound, enabling its use in the preparation of optically active pharmaceuticals. The study emphasized the compound's structural rigidity and functional group compatibility, which are critical for achieving high stereocontrol in complex molecular architectures.

From a pharmacological perspective, preliminary in vitro studies have shown that 1-methyl-4-sulfanylcyclohexan-1-ol exhibits moderate antioxidant activity, likely due to the presence of the thiol group. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests potential applications in mitigating oxidative stress-related pathologies. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In the realm of material science, the compound has been investigated for its role in the development of self-assembled monolayers (SAMs) on gold surfaces. A 2024 study in Langmuir demonstrated that the thiol group of 1-methyl-4-sulfanylcyclohexan-1-ol facilitates strong adsorption onto gold nanoparticles, enabling the creation of stable, functionalized surfaces for biosensing applications. This research opens new avenues for the use of the compound in nanotechnology and diagnostic devices.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-methyl-4-sulfanylcyclohexan-1-ol. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in Chemical Communications. Additionally, the compound's stability under physiological conditions and its pharmacokinetic properties warrant further investigation to fully realize its therapeutic potential.

In conclusion, 1-methyl-4-sulfanylcyclohexan-1-ol (CAS: 2171872-85-6) represents a multifaceted compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, from drug design to material science, highlighting the need for interdisciplinary collaboration to advance its development. Future research should prioritize mechanistic studies, toxicity assessments, and translational applications to bridge the gap between laboratory findings and clinical utility.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent